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Octamethylcyclotetrasiloxane Octamethylcyclotetrasiloxane Octamethylcyclotetrasiloxane is a cyclosiloxane that is the octamethyl derivative of cyclotetrasiloxane. It is an organosilicon compound and a cyclosiloxane. It derives from a hydride of a cyclotetrasiloxane.
Brand Name: Vulcanchem
CAS No.: 556-67-2
VCID: VC0044751
InChI: InChI=1S/C8H24O4Si4/c1-13(2)9-14(3,4)11-16(7,8)12-15(5,6)10-13/h1-8H3
SMILES: C[Si]1(O[Si](O[Si](O[Si](O1)(C)C)(C)C)(C)C)C
Molecular Formula: C8H24O4Si4
Molecular Weight: 296.61 g/mol

Octamethylcyclotetrasiloxane

CAS No.: 556-67-2

Reference Standards

VCID: VC0044751

Molecular Formula: C8H24O4Si4

Molecular Weight: 296.61 g/mol

Octamethylcyclotetrasiloxane - 556-67-2

CAS No. 556-67-2
Product Name Octamethylcyclotetrasiloxane
Molecular Formula C8H24O4Si4
Molecular Weight 296.61 g/mol
IUPAC Name 2,2,4,4,6,6,8,8-octamethyl-1,3,5,7,2,4,6,8-tetraoxatetrasilocane
Standard InChI InChI=1S/C8H24O4Si4/c1-13(2)9-14(3,4)11-16(7,8)12-15(5,6)10-13/h1-8H3
Standard InChIKey HMMGMWAXVFQUOA-UHFFFAOYSA-N
SMILES C[Si]1(O[Si](O[Si](O[Si](O1)(C)C)(C)C)(C)C)C
Canonical SMILES C[Si]1(O[Si](O[Si](O[Si](O1)(C)C)(C)C)(C)C)C
Boiling Point 175.8 °C
175 °C
Colorform Oily liquid
Smooth, viscous liquid
Density Specific gravity: 0.9558
Relative density (water = 1): 0.96
Flash Point 55 °C (131 °F) - closed cup
56 °C
Melting Point 17.5 °C
Physical Description DryPowder; Liquid
COLOURLESS OILY LIQUID.
Description Octamethylcyclotetrasiloxane is a cyclosiloxane that is the octamethyl derivative of cyclotetrasiloxane. It is an organosilicon compound and a cyclosiloxane. It derives from a hydride of a cyclotetrasiloxane.
Shelf Life Stable under recommended storage conditions.
Solubility 1.69e-08 M
In water, 0.056 mg/L at 23 °C
In synthetic seawater water, 0.033 mg/L at 25 °C
Soluble in carbon tetrachloride
Solubility in water: none
Synonyms 2,2,4,4,6,6,8,8-Octamethylcyclotetrasiloxane; Abil K 4; Cyclic dimethylsiloxane tetramer; D 4; DC 244; DC 344; DC 5258; DWQ 110; DWQ 120; Dabco DC 5258; Dow Corning 244; Dow Corning 244 Fluid; Dow Corning 344; KF 994; LS 8620; Mirasil CM 4; NSC 34567
Vapor Pressure 1.05 mmHg
1.05 mm Hg at 25 °C
Vapor pressure, Pa at 21.7 °C: 133.3
PubChem Compound 11169
Last Modified Nov 11 2021
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